1-{[3-methyl-4-(2-oxo-1-pyrrolidinyl)phenyl]sulfonyl}-4-piperidinecarboxamide

• IUPAC Name: 1-[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]sulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C17H23N3O4S/c1-12-11-14(4-5-15(12)20-8-2-3-16(20)21)25(23,24)19-9-6-13(7-10-19)17(18)22/h4-5,11,13H,2-3,6-10H2,1H3,(H2,18,22)
• InChI Key: OSPMIHHGQXCLRZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)N2CCC(CC2)C(=O)N)N3CCCC3=O
• Molecular Formula: C17H23N3O4S
• Molecular Weight: 365.4 g/mol

Description

1-{[3-methyl-4-(2-oxo-1-pyrrolidinyl)phenyl]sulfonyl}-4-piperidinecarboxamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is commonly referred to as "compound X" in the scientific literature.

Mechanism of Action

The mechanism of action of 1-{[3-methyl-4-(2-oxo-1-pyrrolidinyl)phenyl]sulfonyl}-4-piperidinecarboxamide is not fully understood. However, it is believed that this compound exerts its biological effects by inhibiting the activity of certain enzymes and proteins in the body.
Biochemical and Physiological Effects:
1-{[3-methyl-4-(2-oxo-1-pyrrolidinyl)phenyl]sulfonyl}-4-piperidinecarboxamide has been found to have a wide range of biochemical and physiological effects. These effects include the inhibition of inflammation, the suppression of tumor growth, and the modulation of pain perception.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 1-{[3-methyl-4-(2-oxo-1-pyrrolidinyl)phenyl]sulfonyl}-4-piperidinecarboxamide in lab experiments is its ability to selectively target certain enzymes and proteins. However, one of the limitations of using this compound is its complex synthesis process, which can make it difficult to obtain in large quantities.

Future Directions

There are several future directions for research on 1-{[3-methyl-4-(2-oxo-1-pyrrolidinyl)phenyl]sulfonyl}-4-piperidinecarboxamide. Some of these directions include further studies on the compound's mechanism of action, the development of new synthetic methods for obtaining the compound, and the identification of new potential applications for this compound in scientific research.
In conclusion, 1-{[3-methyl-4-(2-oxo-1-pyrrolidinyl)phenyl]sulfonyl}-4-piperidinecarboxamide is a complex chemical compound that has been extensively studied for its potential applications in scientific research. This compound has a wide range of biological activities and has been found to be effective in inhibiting inflammation, suppressing tumor growth, and modulating pain perception. While there are some limitations to using this compound in lab experiments, there are also several future directions for research on this compound that hold great promise for the future of scientific research.

Synthesis Methods

The synthesis of 1-{[3-methyl-4-(2-oxo-1-pyrrolidinyl)phenyl]sulfonyl}-4-piperidinecarboxamide is a complex process that involves several steps. The most commonly used method for synthesizing this compound is via a multistep reaction process that involves the use of various reagents and solvents.

Scientific Research Applications

1-{[3-methyl-4-(2-oxo-1-pyrrolidinyl)phenyl]sulfonyl}-4-piperidinecarboxamide has been extensively studied for its potential applications in scientific research. This compound has been found to have a wide range of biological activities, including anti-inflammatory, antitumor, and analgesic effects.